Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate

• CAS No.: 192565-42-7
• Molecular Formula: C18H32O2Te
• Molecular Weight: 408.0 g/mol
• IUPAC Name: methyl 8-non-1-ynyltellanyloctanoate
• InChI: InChI=1S/C18H32O2Te/c1-3-4-5-6-7-10-13-16-21-17-14-11-8-9-12-15-18(19)20-2/h3-12,14-15,17H2,1-2H3
• InChI Key: BKJLBPKLHJUOJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC#C[Te]CCCCCCCC(=O)OC

Description

Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate is a chemical compound with the molecular formula C18H32O2Te It is a tellurium-containing ester, which makes it unique due to the presence of the tellurium atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate typically involves the reaction of octanoic acid with methanol to form methyl octanoate, followed by the introduction of the tellurium-containing group. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the successful incorporation of the tellurium atom.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve large-scale synthesis using similar reaction conditions as those used in laboratory settings. The process would need to be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate can undergo various types of chemical reactions, including:

Oxidation: The tellurium atom can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to form different tellurium-containing species.

Substitution: The tellurium atom can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from reactions involving this compound depend on the type of reaction. For example, oxidation may yield tellurium oxides, while reduction could produce tellurium hydrides. Substitution reactions can result in a variety of tellurium-containing compounds.

Scientific Research Applications

Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other tellurium-containing compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Mechanism of Action

The mechanism of action of Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate involves its interaction with molecular targets through the tellurium atom. The tellurium atom can form bonds with various biomolecules, affecting their function and activity. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Methyl 8-[3-(1,3-dodecadiyn-1-yl)-2-oxiranyl]octanoate: Another tellurium-containing ester with similar chemical properties.

Methyl 8-[4-(1H-benzimidazol-2-yl)phenoxy]octanoate: A benzimidazole derivative with a long-chain ester substituent.

Uniqueness

Methyl 8-[(non-1-yn-1-yl)tellanyl]octanoate is unique due to the presence of the tellurium atom, which imparts distinct chemical properties and reactivity. This makes it valuable for specific applications where tellurium’s properties are advantageous.